735322-75-5 Price
This page is the exclusive Price page for 735322-75-5.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
N-(3-chloroquinoxalin-2-yl)-2,5-difluorobenzene-1-sulfonamide
C14H8ClF2N3O2S
355.747027397156
3106182
N-(3-chloroquinoxalin-2-yl)-2,5-difluorobenzene-1-sulfonamide Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-1G | nan jing yao shi | 95% | 1g | ¥ 1,227.00 | 31 Mar. 2023 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-5G | nan jing yao shi | 95% | 5g | ¥ 3,755.00 | 31 Mar. 2023 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-10G | nan jing yao shi | 95% | 10g | ¥ 5,517.00 | 31 Mar. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-354541-1 g | scbt | 1g | ¥2,444.00 | 10 Jul. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-354541A-5 g | scbt | 5g | ¥7,295.00 | 10 Jul. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-354541-1g | scbt | 1g | ¥2444.00 | 05 Sep. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-354541A-5g | scbt | 5g | ¥7295.00 | 05 Sep. 2023 | ||
| Enamine | EN300-06820-1g | enaminestore | 93% | 1g | $256.0 | 28 Oct. 2023 | |
| Enamine | EN300-06820-5g | enaminestore | 93% | 5g | $743.0 | 28 Oct. 2023 | |
| Enamine | EN300-06820-10g | enaminestore | 93% | 10g | $1101.0 | 28 Oct. 2023 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-100mg | nan jing yao shi | 95% | 100mg | ¥403.0 | 17 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-250mg | nan jing yao shi | 95% | 250mg | ¥533.0 | 17 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-500mg | nan jing yao shi | 95% | 500mg | ¥893.0 | 17 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-1g | nan jing yao shi | 95% | 1g | ¥1339.0 | 17 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-5g | nan jing yao shi | 95% | 5g | ¥4097.0 | 17 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18893-10g | nan jing yao shi | 95% | 10g | ¥6019.0 | 17 Apr. 2024 | |
| A2B Chem LLC | AV23319-50mg | a2bchem | 93% | 50mg | $80.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AV23319-100mg | a2bchem | 93% | 100mg | $105.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AV23319-250mg | a2bchem | 93% | 250mg | $132.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AV23319-500mg | a2bchem | 93% | 500mg | $220.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AV23319-1g | a2bchem | 93% | 1g | $305.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AV23319-2.5g | a2bchem | 93% | 2.5g | $565.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AV23319-5g | a2bchem | 93% | 5g | $818.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AV23319-10g | a2bchem | 93% | 10g | $1194.00 | 19 Apr. 2024 | |
| 1PlusChem | 1P019IZB-50mg | 1pchem | 93% | 50mg | $111.00 | 21 Apr. 2024 | |
| 1PlusChem | 1P019IZB-100mg | 1pchem | 93% | 100mg | $140.00 | 21 Apr. 2024 | |
| 1PlusChem | 1P019IZB-250mg | 1pchem | 93% | 250mg | $171.00 | 21 Apr. 2024 | |
| 1PlusChem | 1P019IZB-500mg | 1pchem | 93% | 500mg | $270.00 | 21 Apr. 2024 | |
| 1PlusChem | 1P019IZB-1g | 1pchem | 93% | 1g | $368.00 | 21 Apr. 2024 | |
| 1PlusChem | 1P019IZB-2.5g | 1pchem | 93% | 2.5g | $684.00 | 21 Apr. 2024 |
Recommended suppliers
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
NewCan Biotech Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises